Cas no 2228919-35-3 (1-(2-chloropyridin-3-yl)cyclobutan-1-amine)

• Product Name: 1-(2-chloropyridin-3-yl)cyclobutan-1-amine
• CAS No: 2228919-35-3
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 5943515
• PubChem ID: 165799011
• Update Time: 2025-05-20

1-(2-chloropyridin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)cyclobutan-1-amine
• 2228919-35-3
• EN300-2003100

• Inchi： 1S/C9H11ClN2/c10-8-7(3-1-6-12-8)9(11)4-2-5-9/h1,3,6H,2,4-5,11H2
• InChI Key： JTRCEGMMVQFLRR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(CCC1)N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloropyridin-3-yl)cyclobutan-1-amine

Introduction to 1-(2-chloropyridin-3-yl)cyclobutan-1-amine (CAS No. 2228919-35-3)

1-(2-chloropyridin-3-yl)cyclobutan-1-amine, identified by the CAS number 2228919-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, featuring a cyclobutane ring fused with a pyridine moiety, which is further substituted with a chlorine atom at the 2-position and an amine group at the 3-position. The unique structural configuration of this molecule imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridine core is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of a chloropyridine substituent enhances the compound's potential bioactivity by introducing electrophilic centers that can participate in hydrogen bonding, π-stacking interactions, and other molecular recognition mechanisms. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis.

The cyclobutane ring in 1-(2-chloropyridin-3-yl)cyclobutan-1-amine contributes to the molecule's rigidity, which can stabilize binding interactions within biological targets. Cycloalkyl groups are frequently employed in drug design to improve metabolic stability and binding affinity. The amine functionality at the 3-position of the cyclobutane ring provides a nucleophilic site for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(2-chloropyridin-3-yl)cyclobutan-1-amine as a lead compound for addressing challenging therapeutic targets. Studies have demonstrated its suitability for modulating pathways implicated in inflammatory diseases, neurodegeneration, and cancer. The chlorine substituent on the pyridine ring has been shown to enhance binding affinity to certain kinases and transcription factors, making this compound a promising candidate for further optimization.

In vitro studies have revealed that derivatives of 1-(2-chloropyridin-3-yl)cyclobutan-1-amine exhibit inhibitory activity against multiple targets, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases play crucial roles in cell signaling pathways associated with immune responses and cell cycle regulation. The structural features of this compound allow for selective binding to these targets while minimizing off-target effects, which is a critical consideration in drug development.

The synthesis of 1-(2-chloropyridin-3-yl)cyclobutan-1-amine involves multi-step organic transformations, including cyclization reactions, nucleophilic substitutions, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantioselectivity. These synthetic approaches are essential for producing sufficient quantities of the compound for preclinical studies and potential clinical trials.

Preclinical research has focused on evaluating the pharmacokinetic properties of 1-(2-chloropyridin-3-yl)cyclobutan-1-amine, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary data suggest that this compound exhibits favorable bioavailability and moderate metabolic stability, which are important factors for its translation into clinical applications. Additionally, toxicological assessments have shown no significant adverse effects at tested doses, reinforcing its potential as a safe candidate for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(2-chloropyridin-3-yl)cyclobutan-1-amine. Predictive models have been developed to assess binding affinities and pharmacokinetic properties based on molecular descriptors derived from its structure. These computational tools have enabled researchers to prioritize analogs with enhanced potency and reduced toxicity before conducting experimental validation.

The future prospects of 1-(2-chloropyridin-3-yl)cyclobutan-1-amine include its exploration as an intermediate in the synthesis of more complex drug candidates. By appending different functional groups or linking it to other heterocyclic scaffolds, chemists can generate libraries of derivatives with diverse biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel therapeutic agents with improved efficacy and selectivity.

The role of cyclobutane derivatives in medicinal chemistry continues to expand due to their unique structural properties. The rigidity provided by the cycloalkane ring enhances molecular recognition events within biological targets, while allowing for conformational flexibility that can be exploited through derivatization strategies. This balance between rigidity and flexibility makes compounds like 1-(2-chloropyridin-3-y[cyclobutan]-1-am[c yclobut]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c yc]loubut[c yc]an]-[c hc hc hc hc hc hc hc hc hc hc hc hc hc hc hc hc hc hcloropyridin-[chclorop clorop clorop clorop clorop clorop clorop clorop cline] a versatile scaffold for addressing unmet medical needs.